![molecular formula C10H11ClFNO B1361933 2-chloro-N-[2-(4-fluorophenyl)ethyl]acetamide CAS No. 380346-60-1](/img/structure/B1361933.png)
2-chloro-N-[2-(4-fluorophenyl)ethyl]acetamide
Cat. No. B1361933
M. Wt: 215.65 g/mol
InChI Key: QRXAIIWZPWKFGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07625909B2
Procedure details
To a solution of 4-fluorophenylethylamine (1.0 equivalent) in dried THF was added Hunig's base (DIEA) (1 equivalent). The mixture was then stirred for 3 minutes at 0° C. Thereafter, a solution of chloroacetylchloride (1.0 equivalent) in THF was added via a syringe over a period of 7 minutes. The reaction mixture was then stirred at room temperature for 1 hour after which time the reaction mixture was condensed in vacuo, quenched with water, extracted with ethyl acetate (3×) and dried over Na2SO4. After concentration in vacuo, compound 1 shown above was obtained, which was carried on further without further purification. LC/MS=M+H 216.1 at 2.18 minutes.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH2:9][NH2:10])=[CH:4][CH:3]=1.CCN(C(C)C)C(C)C.[Cl:20][CH2:21][C:22](Cl)=[O:23]>C1COCC1>[Cl:20][CH2:21][C:22]([NH:10][CH2:9][CH2:8][C:5]1[CH:6]=[CH:7][C:2]([F:1])=[CH:3][CH:4]=1)=[O:23]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=CC=C(C=C1)CCN
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCN(C(C)C)C(C)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCC(=O)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was then stirred for 3 minutes at 0° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The reaction mixture was then stirred at room temperature for 1 hour after which time the reaction mixture
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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condensed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ethyl acetate (3×)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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After concentration in vacuo, compound 1
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CUSTOM
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Type
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CUSTOM
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Details
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above was obtained
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CUSTOM
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Type
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CUSTOM
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Details
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further without further purification
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WAIT
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Type
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WAIT
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Details
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LC/MS=M+H 216.1 at 2.18 minutes
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Duration
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2.18 min
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Outcomes
Product
Details
Reaction Time |
3 min |
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Name
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Type
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Smiles
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ClCC(=O)NCCC1=CC=C(C=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
